5-methyl-2,4-dioxo-N-(thiophen-2-ylmethyl)-3-(p-tolyl)-2,3,4,5-tetrahydro-1H-pyrrolo[3,2-d]pyrimidine-7-carboxamide

• IUPAC Name: 5-methyl-3-(4-methylphenyl)-2,4-dioxo-N-(thiophen-2-ylmethyl)-1H-pyrrolo[3,2-d]pyrimidine-7-carboxamide
• InChI: InChI=1S/C20H18N4O3S/c1-12-5-7-13(8-6-12)24-19(26)17-16(22-20(24)27)15(11-23(17)2)18(25)21-10-14-4-3-9-28-14/h3-9,11H,10H2,1-2H3,(H,21,25)(H,22,27)
• InChI Key: JZXVYWKYGHULDO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=O)C3=C(C(=CN3C)C(=O)NCC4=CC=CS4)NC2=O
• Molecular Formula: C20H18N4O3S
• Molecular Weight: 394.4 g/mol

Description

5-methyl-2,4-dioxo-N-(thiophen-2-ylmethyl)-3-(p-tolyl)-2,3,4,5-tetrahydro-1H-pyrrolo[3,2-d]pyrimidine-7-carboxamide is a useful research compound. Its molecular formula is C20H18N4O3S and its molecular weight is 394.45. The purity is usually 95%.
BenchChem offers high-quality 5-methyl-2,4-dioxo-N-(thiophen-2-ylmethyl)-3-(p-tolyl)-2,3,4,5-tetrahydro-1H-pyrrolo[3,2-d]pyrimidine-7-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-methyl-2,4-dioxo-N-(thiophen-2-ylmethyl)-3-(p-tolyl)-2,3,4,5-tetrahydro-1H-pyrrolo[3,2-d]pyrimidine-7-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activity

Research on related pyrrolo[3,2-d]pyrimidine derivatives has been focused on their synthesis and evaluation for various biological activities. For instance, compounds derived from similar pyrimidines have been studied for their anti-inflammatory, analgesic, and antimicrobial properties (Abu-Hashem et al., 2020). These compounds were identified as cyclooxygenase inhibitors and showed significant activity in biological assays, suggesting their potential as leads for developing new therapeutic agents.

Antiviral Activity

Another area of interest is the antiviral activity of pyrrolo[3,2-d]pyrimidine derivatives. Studies have identified these compounds as candidates for treating viral infections, including human cytomegalovirus (HCMV) and herpes simplex virus (HSV-1) (Renau et al., 1996). The specificity of the structural modifications on the pyrrolo[3,2-d]pyrimidine scaffold plays a critical role in determining their antiviral efficacy.

Nonlinear Optical Properties

The structural features of pyrrolo[3,2-d]pyrimidine derivatives also make them candidates for applications in materials science, particularly in nonlinear optics (NLO). A study focusing on thiopyrimidine derivatives explored their electronic and NLO properties, demonstrating that these compounds exhibit considerable NLO behavior, which could be harnessed for optoelectronic applications (Hussain et al., 2020).

Antimicrobial and Antiproliferative Activities

Further research into pyrrolo[3,2-d]pyrimidine derivatives has uncovered their antimicrobial and antiproliferative activities. These compounds have been evaluated against a range of microbial strains and cancer cell lines, showing promising results that could lead to new treatments for infections and cancer (Abdel-rahman et al., 2002).